Cas no 1361913-28-1 (2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol)

• Product Name: 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol
• CAS No: 1361913-28-1
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922753
• Update Time: 2025-05-21

2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-8-1-2-10(14)9(4-8)12-3-7(6-17)11(15)5-16-12/h1-5,17H,6H2
• InChI Key： QGSRSDATHPEUDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(CO)C(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol

Comprehensive Overview of 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol (CAS No. 1361913-28-1)

The compound 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol (CAS No. 1361913-28-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and fluoropyridine moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of fluoropyridines in drug discovery?" and "How does 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol interact with biological systems?".

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol exemplifies this trend, as its fluorine atom and hydroxymethyl group contribute to its reactivity and solubility. Researchers frequently search for "synthesis methods for fluoropyridine derivatives" and "applications of dichlorophenyl compounds," highlighting the compound's relevance in synthetic chemistry. Its potential as a building block for small-molecule inhibitors or catalytic intermediates further underscores its versatility.

The compound's molecular structure has been analyzed using advanced techniques like NMR and mass spectrometry, with studies focusing on its hydrogen-bonding capabilities and electronic effects. Questions such as "How to characterize 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol?" are common among analytical chemists. Additionally, its lipophilicity and partition coefficients are critical parameters for drug design, aligning with the growing interest in "QSAR modeling of fluorinated heterocycles."

Beyond pharmaceuticals, 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol has garnered attention in material science. Its aromatic system and polar functional groups make it a candidate for organic electronic materials, addressing queries like "Can fluoropyridines be used in OLEDs?" With sustainability being a hot topic, researchers also explore its green synthesis pathways and biodegradability, reflecting the shift toward eco-friendly chemistry.

In conclusion, 2-(2,5-Dichlorophenyl)-5-fluoropyridine-4-methanol (CAS No. 1361913-28-1) represents a multifaceted compound with applications spanning drug development, agrochemicals, and materials. Its alignment with trending searches like "fluorine in medicinal chemistry" and "heterocyclic compound synthesis" ensures its continued relevance. As research progresses, this molecule is poised to play a pivotal role in addressing global challenges in health and technology.